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Compound of Interest

Compound Name: Dorsomorphin dihydrochloride

Cat. No.: B15602982

For researchers and scientists engaged in drug development, the safe handling and disposal of
chemical reagents are paramount to ensuring a secure and compliant laboratory environment.
This guide provides essential, step-by-step procedures for the proper disposal of
Dorsomorphin dihydrochloride, a potent inhibitor of AMP-activated protein kinase (AMPK)
and bone morphogenetic protein (BMP) signaling. Adherence to these guidelines will mitigate
risks and foster a culture of safety.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is crucial to handle Dorsomorphin
dihydrochloride with appropriate personal protective equipment (PPE). The compound is
harmful if swallowed, causes skin irritation, and may cause respiratory irritation.[1][2]

Required PPE:
o Eye Protection: Chemical safety goggles are mandatory to prevent eye contact.[2]

o Hand Protection: Use nitrile rubber gloves.[2] Always inspect gloves before use and
thoroughly wash and dry hands after handling.

o Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[2]

» Respiratory Protection: If there is a risk of inhaling dust, a NIOSH/MSHA-approved respirator
should be worn.[2]
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Safe Handling Practices:

Work in a well-ventilated area, preferably a chemical fume hood.[2][3]

Avoid generating dust when handling the solid form.[2]

Prevent contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in areas where the compound is handled.[1][2]

Step-by-Step Disposal Procedures

Dorsomorphin dihydrochloride and its containers must be disposed of as hazardous waste
in accordance with local, state, and federal regulations.[1] Never dispose of this chemical down
the drain or in the regular trash.[4][5]

1. Waste Segregation and Collection:
e Solid Waste:

o Collect chemically contaminated solid waste, such as gloves, absorbent paper, and pipette
tips, in a designated, clearly labeled hazardous waste container.[6][7]

o For unused or expired solid Dorsomorphin dihydrochloride, place it in a sealed,
properly labeled container for disposal.[2]

e Liquid Waste:

o Solutions containing Dorsomorphin dihydrochloride should be collected in a
compatible, leak-proof container with a screw-on cap.[6]

o Do not mix with incompatible wastes.[4] The Safety Data Sheet (SDS) for Dorsomorphin
dihydrochloride lists strong acids/alkalis and strong oxidizing/reducing agents as
incompatible materials.[1][3]

o Agueous waste should be collected separately from halogenated and non-halogenated
solvent waste.[8]
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o Empty Containers:

o Empty containers that held Dorsomorphin dihydrochloride must be treated as
hazardous waste. The first rinse with a suitable solvent should be collected and disposed
of as hazardous waste.[4]

o Subsequent rinses of the container can be performed, and after being thoroughly air-dried,
the defaced container may be disposed of as regular trash, depending on institutional
policies.[4][9][10]

2. Labeling of Hazardous Waste:

Proper labeling of waste containers is critical for safety and compliance. The label should
include:

e The words "Hazardous Waste".[11]

e The full chemical name, "Dorsomorphin dihydrochloride,” and its concentration.[11] For
mixtures, list all chemical components and their approximate percentages.

e The date of waste generation.[11]

e The principal investigator's name and contact information.[11]

e The laboratory room number.[11]

o Appropriate hazard pictograms.[11]

3. Storage of Hazardous Waste:

o Store hazardous waste containers in a designated, well-ventilated, and secure area.

o Use secondary containment, such as a lab tray or dishpan, to capture any potential spills or
leaks.[4][6] The secondary container should be able to hold 110% of the volume of the
primary container.[6]

o Keep waste containers closed except when adding waste.[4][6]
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4. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office to schedule a
hazardous waste pickup.[4][11]

» Do not transport hazardous waste yourself.[9] Trained EHS personnel will collect the waste
from your laboratory.

Spill and Accidental Exposure Procedures

In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.

[2]

o For solid spills: Gently sweep the material into a suitable, labeled container for disposal,
avoiding dust creation.[2]

 For liquid spills: Cover with an absorbent material, and then clean the area.[2]

o Skin Contact: Immediately wash the affected area with plenty of soap and water and remove
contaminated clothing.[2]

o Eye Contact: Rinse cautiously with water for several minutes.[1]
 Inhalation: Move to fresh air.[1]

¢ Ingestion: Wash out the mouth with water and seek medical attention.[1]

Quantitative Data Summary

Currently, there is no specific quantitative data available in the provided search results
regarding disposal limits or concentrations for Dorsomorphin dihydrochloride. The general
principle is to treat all concentrations of this compound as hazardous waste. Disposal must
adhere to the regulations set forth by local, state, and federal authorities.
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Parameter

Guideline

Disposal Method

Hazardous waste collection via institutional
EHS.

Sink Disposal

Prohibited.

Trash Disposal

Prohibited for the chemical and contaminated

materials.

Container Rinsate

The first rinse must be collected as hazardous

waste.

Dorsomorphin Dihydrochloride Disposal Workflow
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Caption: Workflow for the proper disposal of Dorsomorphin dihydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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